Cas no 27187-06-0 (4-bromo-1-hydrazinoisoquinoline)

4-bromo-1-hydrazinoisoquinoline structure
27187-06-0 structure
Product Name:4-bromo-1-hydrazinoisoquinoline
CAS No:27187-06-0
MF:C9H8BrN3
MW:238.083920478821
CID:914731
PubChem ID:53402859
Update Time:2025-09-27

4-bromo-1-hydrazinoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-hydrazinoisoquinoline
    • (4-Bromo-isoquinolin-1-yl)-hydrazine
    • 1-(4-bromoisoquinolin-1-yl)hydrazine
    • (4-bromo-5-methyl-3-phenyl-pyrazol-1-yl)-dimethyl-amine
    • 1H-Pyrazol-1-amine, 4-bromo-N,N,5-trimethyl-3-phenyl-
    • 4-Brom-1-dimethylamino-5-methyl-3-phenylpyrazol
    • 4-Brom-1-hydrazino-isochinolin
    • 4-bromo-1-hydrazino-isoquinoline
    • CTK2B7218
    • CBA18706
    • EN300-23321728
    • A913431
    • 4-Bromo-1-hydrazinylisoquinoline
    • 27187-06-0
    • 1H-Pyrazol-1-amine,4-bromo-N,N,5-trimethyl-3-phenyl
    • DB-067742
    • SB36315
    • MDL: MFCD10000040
    • Inchi: 1S/C9H8BrN3/c10-8-5-12-9(13-11)7-4-2-1-3-6(7)8/h1-5H,11H2,(H,12,13)
    • InChI Key: RGMWFZAPWLRRKC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C2C=CC=CC=21)NN

Computed Properties

  • Exact Mass: 236.99016g/mol
  • Monoisotopic Mass: 236.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.9Ų

4-bromo-1-hydrazinoisoquinoline Pricemore >>

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